Cas no 377-26-4 ([(8s,9r,10s,13s,14s,17r)-17-acetyl-9-fluoro-10,13-dimethyl-3,11-dioxo-2,6,7,8,12,14,15,16-octahydro-1h-cyclopenta[a]phenanthren-17-yl] Acetate)

• Product Name: [(8s,9r,10s,13s,14s,17r)-17-acetyl-9-fluoro-10,13-dimethyl-3,11-dioxo-2,6,7,8,12,14,15,16-octahydro-1h-cyclopenta[a]phenanthren-17-yl] Acetate
• CAS No: 377-26-4
• MF: C₂₃H₂₉FO₅
• MW: 404.471771001816
• CID: 922569
• PubChem ID: 200135
• Update Time: 2025-04-19

[(8s,9r,10s,13s,14s,17r)-17-acetyl-9-fluoro-10,13-dimethyl-3,11-dioxo-2,6,7,8,12,14,15,16-octahydro-1h-cyclopenta[a]phenanthren-17-yl] Acetate Chemical and Physical Properties

Names and Identifiers

• [(8s,9r,10s,13s,14s,17r)-17-acetyl-9-fluoro-10,13-dimethyl-3,11-dioxo-2,6,7,8,12,14,15,16-octahydro-1h-cyclopenta[a]phenanthren-17-yl] Acetate
• A,16
• FT-0665667
• 9-fluoro-3,11,20-trioxopregn-4-en-17-yl acetate
• DTXSID80958737
• NSC-107092
• 377-26-4
• NSC107092

• Inchi： 1S/C23H29FO5/c1-13(25)22(29-14(2)26)10-8-17-18-6-5-15-11-16(27)7-9-20(15,3)23(18,24)19(28)12-21(17,22)4/h11,17-18H,5-10,12H2,1-4H3/t17-,18-,20-,21-,22-,23?/m0/s1
• InChI Key： CPTGCTAREUTHOQ-BPOMOSBLSA-N
• SMILES： FC12C(C[C@]3(C)[C@@](C(C)=O)(CC[C@H]3[C@@H]1CCC1=CC(CC[C@]21C)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 404.19997
• Monoisotopic Mass: 404.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 519.2°C at 760 mmHg
• Flash Point: 258°C
• Refractive Index: 1.541
• PSA: 77.51
• LogP: 3.68030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives